N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide

• Molecular Formula: C12H16FNO3S
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C12H16FNO3S/c1-17-12-8-10(6-7-11(12)13)18(15,16)14-9-4-2-3-5-9/h6-9,14H,2-5H2,1H3
• InChI Key: DRJDCRDNYNHPLO-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NC2CCCC2)F

Description

N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide, also known as CFMS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This sulfonamide derivative has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been studied for its potential therapeutic applications in various diseases, such as cancer, inflammation, and neurological disorders. In cancer research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has demonstrated that N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been studied for its potential neuroprotective effects in neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways. In cancer research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and promote tumor growth and metastasis. In inflammation research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are involved in the production of pro-inflammatory cytokines. In Alzheimer's disease research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to inhibit acetylcholinesterase (AChE), an enzyme that breaks down acetylcholine, a neurotransmitter that is important for memory and cognitive function.
Biochemical and Physiological Effects
N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to have various biochemical and physiological effects. In cancer research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to induce apoptosis and inhibit angiogenesis, which can lead to the suppression of tumor growth and metastasis. In inflammation research, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to reduce the production of pro-inflammatory cytokines, which can lead to the suppression of inflammation. Furthermore, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been studied for its potential neuroprotective effects in neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide for lab experiments is its high purity and yield, which can lead to reproducible results. Furthermore, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been shown to have low toxicity, which makes it a safe compound for in vitro and in vivo studies. However, one of the limitations of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide is its limited solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are many future directions for the study of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide. In cancer research, further studies are needed to determine the optimal dose and treatment regimen for N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide in different types of cancer. In inflammation research, further studies are needed to determine the potential of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide as a therapeutic agent for chronic inflammatory diseases. Furthermore, in Alzheimer's disease research, further studies are needed to determine the potential of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide as a neuroprotective agent and to elucidate its mechanism of action.
Conclusion
In conclusion, N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has shown promising results in cancer, inflammation, and neurological disorders, and further studies are needed to determine its full potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide has been reported using various methods. One of the methods involves the reaction of 4-fluoro-3-methoxybenzenesulfonyl chloride with cyclopentylamine in the presence of a base, such as triethylamine. The resulting product is then purified using column chromatography to obtain N-cyclopentyl-4-fluoro-3-methoxybenzenesulfonamide with high purity and yield.